1-[2-(3-nitrophenoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 1-[2-(3-nitrophenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C13H18N2O3.ClH/c16-15(17)12-5-4-6-13(11-12)18-10-9-14-7-2-1-3-8-14;/h4-6,11H,1-3,7-10H2;1H
• InChI Key: FPRTYGDKHVTEGD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOC2=CC=CC(=C2)[N+](=O)[O-].Cl
• Molecular Formula: C13H19ClN2O3
• Molecular Weight: 286.75 g/mol

Description

1-[2-(3-nitrophenoxy)ethyl]piperidine hydrochloride, commonly known as NPEP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

NPEP has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and drug development. In neuroscience, NPEP has been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which plays a critical role in learning and memory processes. In pharmacology, NPEP has been investigated for its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease and depression. Additionally, NPEP has been used as a building block in the synthesis of other compounds with potential therapeutic applications.

Mechanism of Action

NPEP acts as a competitive antagonist of the NMDA receptor by binding to the receptor's glycine site. This results in a decrease in the activity of the receptor, which can lead to a reduction in synaptic plasticity and improved cognitive function. NPEP has also been shown to activate the sigma-1 receptor, which is involved in various cellular processes, including calcium signaling and protein synthesis.
Biochemical and Physiological Effects:
NPEP has been shown to have various biochemical and physiological effects, including improving cognitive function, reducing inflammation, and modulating neurotransmitter release. Additionally, NPEP has been shown to have neuroprotective effects, which may make it a potential therapeutic agent for various neurological disorders.

Advantages and Limitations for Lab Experiments

NPEP has several advantages for use in lab experiments, including its high potency and selectivity for the NMDA receptor. However, NPEP's hydrophilic nature can make it challenging to administer, and its potential for toxicity at high doses must be carefully considered.

Future Directions

There are several potential future directions for research on NPEP, including investigating its potential therapeutic applications for various neurological disorders, further elucidating its mechanism of action, and developing more effective administration methods. Additionally, NPEP could be used as a tool for studying the NMDA receptor and its role in various cellular processes.